3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl azide

• CAS No.: 61620-98-2
• Molecular Formula: C14H8N6O4
• Molecular Weight: 324.25 g/mol
• IUPAC Name: 3-(5-nitrofuran-2-yl)-1-phenylpyrazole-4-carbonyl azide
• InChI: InChI=1S/C14H8N6O4/c15-18-16-14(21)10-8-19(9-4-2-1-3-5-9)17-13(10)11-6-7-12(24-11)20(22)23/h1-8H
• InChI Key: YICGOEGAXVURRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(O3)[N+](=O)[O-])C(=O)N=[N+]=[N-]

Description

3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl azide is a useful research compound. Its molecular formula is C14H8N6O4 and its molecular weight is 324.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At from 23° to 30° C add a warm solution of 7.5 g of 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxylic acid chloride in 200 ml of acetone and 250 ml of dioxane dropwise to a solution of 1.84 g of sodium azide in 24 ml of water. Stir the resulting reaction mixture for a further 15 minutes and then dilute it with 600 ml of water cooling with ice to obtain a 98% yield of 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxylic acid azide [m.p. 134° C (with decomposition)].